ethyl 1-(3-cyclohexylpropanoyl)-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-(3-cyclohexylpropanoyl)piperidine-4-carboxylate
• InChI: InChI=1S/C17H29NO3/c1-2-21-17(20)15-10-12-18(13-11-15)16(19)9-8-14-6-4-3-5-7-14/h14-15H,2-13H2,1H3
• InChI Key: PNNCBKMOHQLOIJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C(=O)CCC2CCCCC2
• Molecular Formula: C17H29NO3
• Molecular Weight: 295.4 g/mol

Description

Ethyl 1-(3-cyclohexylpropanoyl)-4-piperidinecarboxylate is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound belongs to the class of piperidinecarboxylates and has been found to have interesting biochemical and physiological effects.

Mechanism of Action

The mechanism of action of ethyl 1-(3-cyclohexylpropanoyl)-4-piperidinecarboxylate involves its binding to the sigma-1 receptor. This receptor is involved in the regulation of various cellular functions, including calcium signaling, cell survival, and neurotransmitter release. By binding to this receptor, ethyl 1-(3-cyclohexylpropanoyl)-4-piperidinecarboxylate can modulate these functions and have an effect on various physiological processes.
Biochemical and Physiological Effects:
Ethyl 1-(3-cyclohexylpropanoyl)-4-piperidinecarboxylate has been found to have various biochemical and physiological effects. It has been shown to modulate calcium signaling and have an effect on neurotransmitter release. It has also been found to have an effect on cell survival and apoptosis. These effects make it a potential candidate for the development of drugs for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of ethyl 1-(3-cyclohexylpropanoyl)-4-piperidinecarboxylate is its affinity for the sigma-1 receptor. This makes it a potential candidate for the development of drugs for the treatment of neurological disorders. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to work with in certain lab experiments.

Future Directions

There are several future directions for research on ethyl 1-(3-cyclohexylpropanoyl)-4-piperidinecarboxylate. One area of research is the development of drugs for the treatment of neurological disorders. Another area of research is the study of the compound's effects on other physiological processes, such as inflammation and immune response. Additionally, further research is needed to optimize the synthesis method of this compound and improve its solubility in water. Overall, ethyl 1-(3-cyclohexylpropanoyl)-4-piperidinecarboxylate has shown promise as a compound with potential applications in scientific research and drug development.

Synthesis Methods

The synthesis method of ethyl 1-(3-cyclohexylpropanoyl)-4-piperidinecarboxylate involves the reaction of cyclohexylmagnesium bromide with ethyl 4-piperidinecarboxylate in the presence of a catalytic amount of copper(I) iodide. The resulting product is then treated with propanoyl chloride to obtain the final compound. This method has been found to be efficient and yields the compound in good purity.

Scientific Research Applications

Ethyl 1-(3-cyclohexylpropanoyl)-4-piperidinecarboxylate has been studied for its potential applications in scientific research. It has been found to have interesting properties that make it suitable for use in various fields of research. One of the main applications of this compound is in the study of neurological disorders. It has been found to have an affinity for the sigma-1 receptor, which is involved in the regulation of various neurological functions. This makes it a potential candidate for the development of drugs for the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia.